Affinity-Equivalent but Structurally Superior: Pan-KRAS Degrader 1 vs. BI-2865 as a PROTAC Starting Point
Pan-KRAS degrader 1 and the pan-KRAS inhibitor BI-2865 display nearly identical binding affinities for the KRAS G12V mutant, with Kd values of 25 nM and 26 nM, respectively [REFS-1, REFS-2]. Despite this parity in target engagement, the critical differentiation for a PROTAC-focused procurement is functional. X-ray crystallographic analysis (PDB 8QUG) of pan-KRAS degrader 1 revealed a solvent-exposed subpocket created by amino acids H95, E62, and D92, which provides a validated, suitable trajectory for linker attachment without disrupting binding [1]. BI-2865, while an inhibitor with broader mutant coverage (Kd for G12C: 4.5 nM, G12D: 32 nM, G13D: 4.3 nM), is not optimized for this exact structural role and is therefore a less informed choice for initiating PROTAC synthesis [2].
| Evidence Dimension | Binding affinity (Kd) for KRAS G12V and suitability for PROTAC linker attachment |
|---|---|
| Target Compound Data | Kd = 25 nM (SPR); Solvent-exposed trajectory for linker attachment confirmed by X-ray crystallography (PDB 8QUG) |
| Comparator Or Baseline | BI-2865: Kd = 26 nM for G12V (SPR); No reported linker attachment trajectory |
| Quantified Difference | Kd difference is negligible (1 nM), but pan-KRAS degrader 1 has a structurally characterized and validated solvent-exposed pocket for linker attachment, which is essential for PROTAC design. |
| Conditions | Affinity measured by surface plasmon resonance (SPR). Structural analysis by X-ray crystallography (pan-KRAS degrader 1) and biochemical profiling (BI-2865). |
Why This Matters
For researchers synthesizing PROTACs, the validated linker attachment trajectory of pan-KRAS degrader 1 de-risks the initial design and saves months of SAR exploration that would be required if using an alternative inhibitor like BI-2865.
- [1] Popow, J., et al. (2024). Targeting cancer with small-molecule pan-KRAS degraders. Science, 385(6715), 1338-1347. DOI: 10.1126/science.adm8684 View Source
- [2] Kim, D., et al. (2023). Pan-KRAS inhibitor disables oncogenic signalling and tumour growth. Nature, 619, 160-166. DOI: 10.1038/s41586-023-06123-3 (Characterization of BI-2865). View Source
